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Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides essential safety and logistical information for the proper

disposal of Boc-Phe(4-Br)-OH (N-Boc-4-bromo-L-phenylalanine), a halogenated amino acid

derivative commonly used in peptide synthesis.

Immediate Safety and Handling Precautions
Before handling Boc-Phe(4-Br)-OH, it is imperative to be familiar with its potential hazards and

to use appropriate personal protective equipment (PPE). While it is not classified as hazardous

by OSHA, it may cause irritation upon contact.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn.[2][3]

Hand Protection: Use nitrile or other chemically resistant gloves.[2][3]

Body Protection: A laboratory coat is essential to prevent skin contact.[3]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.[1][3]

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of inhalation.[1] Avoid direct contact with skin and eyes.[1]
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Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to ensure safety and

minimize environmental contamination.

Spill Response:

Small Spills: For minor spills, carefully sweep up the solid material and place it into a

suitable, labeled container for disposal in accordance with local regulations.[1]

Large Spills: In the case of a larger spill, also sweep or shovel the material into an

appropriate container for disposal.[1] It is crucial to prevent the chemical from entering drains

or waterways.[1]

Emergency Contact:

In case of skin contact, wash the affected area immediately with soap and plenty of water.[2]

For eye contact, flush the eyes with copious amounts of water for at least 15 minutes.[2]

If inhaled, move to an area with fresh air.[2]

Should ingestion occur, rinse the mouth with water.[2]

In all cases of significant exposure, seek medical attention.[2]

Detailed Disposal Protocol for Boc-Phe(4-Br)-OH
The disposal of Boc-Phe(4-Br)-OH must adhere to all local, state, and federal regulations. As a

halogenated organic compound, it requires specific disposal procedures.[2][4]

Step 1: Waste Identification and Segregation Properly identify the waste as a halogenated

organic solid.[2] This is a critical step as halogenated waste must be segregated from non-

halogenated waste streams to ensure proper disposal, which often involves incineration at

regulated facilities.[4] Do not mix with other waste streams such as acids, bases, or oxidizers.

[2]
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Step 2: Containerization Use a dedicated and clearly labeled hazardous waste container for

halogenated organic solids.[2][4] The container should be sealable and made of a compatible

material, such as plastic or glass.[2] Ensure the container is kept closed except when adding

waste.[2]

Step 3: Labeling Label the waste container with the full chemical name, "Boc-Phe(4-Br)-OH" or

"N-Boc-4-bromo-L-phenylalanine," and indicate that it is a halogenated organic solid.[2][4]

Step 4: Storage Store the waste container in a designated satellite accumulation area within

the laboratory.[5] The storage area should be cool, dry, and well-ventilated.[1]

Step 5: Disposal Request Once the waste container is ready for disposal, contact your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor to arrange for pickup and proper disposal.[2]

Summary of Key Data for Boc-Phe(4-Br)-OH
Property Value Source

Chemical Name
N-Boc-4-bromo-L-

phenylalanine
[1]

CAS Number 62129-39-9 [6]

Molecular Formula C14H18BrNO4 [1][6]

Molecular Weight 344.20 g/mol [6]

Appearance
Solid (Off-white to light brown

powder)
[7]

Storage Class 11 - Combustible Solids [6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Boc-
Phe(4-Br)-OH.
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Boc-Phe(4-Br)-OH Disposal Workflow

Preparation & Handling

Disposal Protocol

Start: Handling Boc-Phe(4-Br)-OH

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs?

Follow Spill Procedures:
Sweep, Containerize, Prevent Entry to Drains

Yes

Generate Waste
(Unused reagent, contaminated materials)

No

1. Identify Waste:
Halogenated Organic Solid

2. Segregate Waste:
Separate from non-halogenated waste

3. Containerize:
Use labeled, sealed container

4. Store Safely:
Designated cool, dry, ventilated area

5. Arrange Disposal:
Contact EHS or licensed contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for Boc-Phe(4-Br)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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